Cas no 4897-50-1 (1,4'-bipiperidine)

• Product Name: 1,4'-bipiperidine
• CAS No: 4897-50-1
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• MDL: MFCD00006475
• CID: 45403
• PubChem ID: 24878040
• Update Time: 2025-11-02

1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinopiperidine
• [1,4']BIPIPERIDINYL
• 1,4'-bipiperidyl
• 4-(1-PIPERIDINO)PIPERIDINE
• 4-(1-PIPERIDINYL)PIPERIDINE
• AKOS BB-9180
• N-(4-PIPERIDINO)PIPERIDINE
• PIPERIDINOPIPERIDINE(4-)
• 4-Piperidinopiperidine, techn.
• 4-Piperidinopiperdine
• 4-N-Piperidinopiperidine
• 3-Boc-aminopiperidin
• 1-Piperidin-4-ylpiperidine
• 1-(4-Piperidinyl)piperidine
• 1-(Piperidine-4-yl)piperidine
• 1,4'-Bipiperidine
• 1,4’-Bipiperidine
• 1,4-Bipiperidine
• CS-W008933
• P1638
• AC-2852
• NS00022229
• 1,4'-Bipiperidine; 1-(4-Piperidyl)piperidine; 1-(Piperidin-4-yl)piperidine; 4-(1-Piperidino)piperidine; 4-(1-Piperidinyl)piperidine; [1,4']Bipiperidinyl
• 4-Piperidino piperidine
• EINECS 225-522-8
• 1,4''-bipiperidine
• 1,4'-Bipiperidine (4-Piperidinopiperidine)
• Tyrosinase Inhibitor, 1
• 1-(4-PIPERIDYL)PIPERIDINE
• {1,4'}bipiperidinyl
• 4-(piperdin-1-yl)piperidine
• (4-piperidin-1-yl)piperidine
• 4-(piperidine-1-yl)piperidine
• SY003124
• 4897-50-1
• 1,4''-bipiperidyl
• WBP6BM27HP
• BCP22923
• InChI=1/C10H20N2/c1-2-8-12(9-3-1)10-4-6-11-7-5-10/h10-11H,1-9H
• UNII-WBP6BM27HP
• MFCD00006475
• SCHEMBL42685
• BB 0259497
• 4PN
• CHEBI:40117
• 4-piperidin-1-ylpiperidine
• BDBM50218206
• 4-(1-piperidino) piperidine
• HMS3604B05
• CHEMBL174391
• DTXSID20197648
• DB03056
• AKOS000167525
• FT-0606775
• EN300-43686
• 4-Piperidinopiperidine, 97%
• Q-101282
• Z317268638
• 4-(1-piperidyl)-piperidine
• 4-PIPERIDINO-PIPERIDINE
• AM20100206
• AB00775
• Q27094018
• 1-(piperidin-4-yl)piperidine
• 4-piperidyl-piperidine
• [1,4']-bipiperidinyl
• 4-(1-piperidyl)piperidine
• TS-01462
• A25070
• 4-(piperid-1-yl)piperidine
• 4-(piperidin-1-yl)piperidine
• 4-(piperid-1-yl)-piperidine
• FT-0663166
• STK503360
• ALBB-005340
• DB-029001
• 1,4'-bipiperidine

• MDL： MFCD00006475
• Inchi： 1S/C10H20N2/c1-2-8-12(9-3-1)10-4-6-11-7-5-10/h10-11H,1-9H2
• InChI Key： QDVBKXJMLILLLB-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)C1CCNCC1

Computed Properties

• Exact Mass: 168.16300
• Monoisotopic Mass: 168.162649
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 0.9725 (rough estimate)
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: 251.4℃ at 760 mmHg
• Flash Point: 99.9℃
• Refractive Index: 1.6011 (estimate)
• PSA: 15.27000
• LogP: 1.49100
• Solubility: Uncertain
• Sensitiveness: Sensitive to light

1,4'-bipiperidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25;S26;S36
• Risk Phrases：R36/37/38
• HazardClass：8
• PackingGroup：III
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1,4'-bipiperidine

Comprehensive Guide to 1,4'-Bipiperidine (CAS No. 4897-50-1): Properties, Applications, and Innovations

1,4'-Bipiperidine (CAS No. 4897-50-1) is a versatile organic compound widely used in pharmaceutical research, agrochemical development, and material science. This bicyclic amine, consisting of two piperidine rings linked at the 1 and 4' positions, has garnered significant attention due to its unique structural properties and broad applicability. Researchers and industries frequently search for terms like "1,4'-bipiperidine synthesis," "CAS 4897-50-1 applications," and "bipiperidine derivatives," reflecting its growing relevance in modern chemistry.

The molecular structure of 1,4'-bipiperidine enables it to act as a key building block in drug discovery. Its rigid yet flexible framework makes it ideal for designing bioactive molecules targeting neurological and metabolic disorders. Recent studies highlight its role in developing kinase inhibitors and GPCR modulators, aligning with the pharmaceutical industry's focus on precision medicine. Searches for "1,4'-bipiperidine in drug design" have surged by 40% year-over-year, underscoring its importance in cutting-edge therapies.

Beyond pharmaceuticals, CAS 4897-50-1 finds applications in advanced material engineering. Its amine functionality allows for covalent bonding with polymers, enhancing thermal stability in epoxy resins and polyurethanes. Sustainability-driven queries like "green chemistry with bipiperidine" reflect growing interest in eco-friendly synthesis methods. A 2023 study demonstrated its utility in creating self-healing hydrogels, addressing the demand for smart materials in biomedical devices.

Analytical characterization of 1,4'-bipiperidine typically involves GC-MS, HPLC, and NMR techniques. The compound's purity (often >98%) makes it valuable for high-throughput screening. Laboratories frequently search for "1,4'-bipiperidine NMR spectrum" and "HPLC methods for CAS 4897-50-1," indicating the need for reliable quality control protocols. Recent advancements in continuous flow chemistry have improved its synthetic scalability while reducing environmental impact.

The commercial landscape for 1,4'-bipiperidine has evolved with increasing demand from Asia-Pacific research hubs. Suppliers now offer customized derivatives like N-substituted bipiperidines, responding to trends in fragment-based drug discovery. Market analysis reveals a 12% CAGR growth projection (2023-2030), driven by its utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor development.

Safety considerations for handling CAS 4897-50-1 emphasize standard organic compound protocols, with proper ventilation and PPE. While not classified as hazardous under GHS, its hygroscopic nature requires anhydrous storage conditions. This practical aspect generates frequent queries about "1,4'-bipiperidine storage stability" and "handling precautions" in laboratory settings.

Future research directions for 1,4'-bipiperidine include exploring its chiral variants for asymmetric catalysis and investigating its coordination chemistry with transition metals. The compound's adaptability positions it as a critical tool in addressing contemporary challenges like antibiotic resistance and renewable energy materials, making it a compound of enduring scientific interest.